Cas no 58067-04-2 (3,6-Acridinediamine, 9-phenyl-)

3,6-Acridinediamine, 9-phenyl- structure
58067-04-2 structure
Product name:3,6-Acridinediamine, 9-phenyl-
CAS No:58067-04-2
MF:C19H15N3
MW:285.3425
CID:1608133
PubChem ID:10039576

3,6-Acridinediamine, 9-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Acridinediamine, 9-phenyl-
    • 58067-04-2
    • CHEMBL117847
    • Inchi: InChI=1S/C19H15N3/c20-13-6-8-15-17(10-13)22-18-11-14(21)7-9-16(18)19(15)12-4-2-1-3-5-12/h1-11H,20-21H2
    • InChI Key: WTUUMEGFSMFEKZ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C3C=CC(=CC3=NC4=C2C=CC(=C4)N)N

Computed Properties

  • Exact Mass: 285.12675
  • Monoisotopic Mass: 285.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 64.93

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